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Compound of Interest

Compound Name: Avycaz

Cat. No.: B12723627 Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling of Avycaz
(ceftazidime and avibactam), a combination antibacterial agent. Due to its classification as a

respiratory and skin sensitizer, strict adherence to personal protective equipment (PPE)

protocols and disposal plans is imperative to ensure the safety of all personnel.

Personal Protective Equipment (PPE)
Recommendations
Personnel handling Avycaz in a powdered or reconstituted form must utilize appropriate PPE

to prevent inhalation, dermal, and ocular exposure. The following table summarizes the

recommended PPE for various handling scenarios.
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PPE Component
Standard Handling (e.g.,
weighing, reconstitution)

Spill Cleanup & Aerosol-
Generating Procedures

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978).

Change outer gloves every 30

minutes or immediately if

contaminated.

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978). Ensure

extended cuffs over the gown.

Gown

Disposable, lint-free, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs.

Disposable, polyethylene-

coated, impervious gown.

Eye Protection
ANSI Z87.1-compliant safety

glasses with side shields.
Chemical splash goggles.

Face Protection

Not required for standard

handling in a containment

hood.

Full-face shield worn over

chemical splash goggles.

Respiratory Protection

Not required when handled

within a certified chemical

fume hood or biological safety

cabinet.

Fit-tested NIOSH-approved

N95 respirator at a minimum.

For large spills or significant

aerosolization potential, a

Powered Air-Purifying

Respirator (PAPR) is

recommended.

Note on Glove Selection: While specific permeation breakthrough data for ceftazidime and

avibactam are not readily available in public literature, nitrile gloves are generally

recommended for handling a wide range of chemicals. A safety data sheet for ceftazidime

suggests that nitrile, butyl rubber, or polychloroprene gloves are suitable for protection against

the dry, undissolved solid.[1] Given the sensitizing nature of Avycaz, a conservative approach

of using chemotherapy-rated nitrile gloves is advised.
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Procedural Guidance: Donning, Doffing, and
Disposal
Strict procedures for putting on (donning) and taking off (doffing) PPE are critical to prevent

cross-contamination.

Experimental Protocol: Donning and Doffing of PPE
Donning Sequence:

Perform hand hygiene.

Don shoe covers.

Don inner pair of chemotherapy-rated nitrile gloves.

Don a disposable, impervious gown, ensuring cuffs of inner gloves are tucked under the

gown sleeves.

Don outer pair of chemotherapy-rated nitrile gloves, ensuring the cuffs of the outer gloves go

over the gown sleeves.

Don eye and face protection (safety glasses, goggles, face shield as required).

Don respiratory protection (if required).

Doffing Sequence (to be performed in a designated area):

Remove outer pair of gloves.

Remove gown and shoe covers.

Perform hand hygiene.

Remove eye and face protection.

Remove respiratory protection.
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Remove inner pair of gloves.

Perform thorough hand hygiene.

Disposal Plan for Avycaz and Contaminated
Materials
All materials that come into contact with Avycaz are to be considered hazardous waste and

must be disposed of accordingly to prevent environmental contamination and potential

exposure to non-laboratory personnel.

Disposal of Avycaz and Contaminated PPE:

Segregation: All Avycaz-contaminated waste, including vials, syringes, tubing, and all used

PPE, must be segregated from general and biohazardous waste streams.

Containers: Use designated, leak-proof, and puncture-resistant hazardous waste containers.

These containers should be clearly labeled as "Hazardous Drug Waste" or "Chemotherapy

Waste."

Sharps: All needles and syringes used for reconstitution and administration must be

disposed of in a designated sharps container for hazardous pharmaceutical waste.

Deactivation: For liquid waste containing Avycaz, consider chemical deactivation methods if

available and approved by your institution's environmental health and safety department.

Beta-lactam antibiotics can often be inactivated through hydrolysis.

Final Disposal: All hazardous drug waste must be collected and disposed of by a licensed

hazardous waste management company, typically through incineration.[2][3] Do not dispose

of Avycaz or contaminated materials in standard trash or down the drain.

Visual Guidance for Avycaz Handling Workflow
To further clarify the procedural steps for safely handling Avycaz, the following workflow

diagrams have been generated.
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Start: Prepare for Handling Avycaz

Perform Hand Hygiene

Don Shoe Covers

Don Inner Nitrile Gloves

Don Impervious Gown

Don Outer Nitrile Gloves

Don Eye/Face Protection

Don Respiratory Protection (if required)

Ready for Handling

Click to download full resolution via product page

PPE Donning Sequence for Avycaz Handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12723627?utm_src=pdf-body-img
https://www.benchchem.com/product/b12723627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12723627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Avycaz Handling Complete

Segregate All Contaminated Items
(Vials, PPE, Sharps)

Place Sharps in Designated
Hazardous Sharps Container

Place Non-Sharp Waste in Labeled
Hazardous Drug Waste Container

Securely Seal All Containers

Store in Designated Hazardous
Waste Accumulation Area

Arrange for Pickup by Licensed
Hazardous Waste Vendor

End: Proper Disposal

Click to download full resolution via product page

Disposal Workflow for Avycaz-Contaminated Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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